Cas no 2680785-71-9 (Tert-butyl 3,5-bis(fluoromethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3,5-bis(fluoromethyl)piperidine-1-carboxylate
• CAS No: 2680785-71-9
• MF: C₁₂H₂₁F₂NO₂
• MW: 249.297450780869
• CID: 5880204
• PubChem ID: 165912779
• Update Time: 2025-05-19

Tert-butyl 3,5-bis(fluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7432540
• tert-butyl 3,5-bis(fluoromethyl)piperidine-1-carboxylate
• 2680785-71-9
• Tert-butyl 3,5-bis(fluoromethyl)piperidine-1-carboxylate

• Inchi： 1S/C12H21F2NO2/c1-12(2,3)17-11(16)15-7-9(5-13)4-10(6-14)8-15/h9-10H,4-8H2,1-3H3
• InChI Key： GKGFHZDIBUAVEQ-UHFFFAOYSA-N
• SMILES： FCC1CN(C(=O)OC(C)(C)C)CC(CF)C1

Computed Properties

• Exact Mass: 249.15403524g/mol
• Monoisotopic Mass: 249.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 3,5-bis(fluoromethyl)piperidine-1-carboxylate

Research Brief on Tert-butyl 3,5-bis(fluoromethyl)piperidine-1-carboxylate (CAS: 2680785-71-9)

Tert-butyl 3,5-bis(fluoromethyl)piperidine-1-carboxylate (CAS: 2680785-71-9) is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and other therapeutic areas. Recent studies have highlighted its potential in the development of novel pharmaceuticals, owing to its unique structural features and reactivity.

The compound's structure, featuring two fluoromethyl groups at the 3 and 5 positions of the piperidine ring, enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug design. Researchers have explored its utility in the synthesis of protease inhibitors, receptor modulators, and other pharmacologically relevant compounds. The tert-butyloxycarbonyl (Boc) protecting group further facilitates its use in multi-step synthetic routes, enabling the efficient production of complex molecules.

Recent advancements in the application of Tert-butyl 3,5-bis(fluoromethyl)piperidine-1-carboxylate include its incorporation into the development of potential therapeutics for Alzheimer's disease and Parkinson's disease. Studies have demonstrated that fluorinated piperidine derivatives can effectively cross the blood-brain barrier (BBB), a critical requirement for CNS-targeted drugs. Additionally, the compound's ability to act as a building block for small-molecule inhibitors of enzymes involved in neurodegenerative pathways has been a focal point of current research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Tert-butyl 3,5-bis(fluoromethyl)piperidine-1-carboxylate to synthesize a series of gamma-secretase modulators. These modulators showed promising results in reducing amyloid-beta (Aβ) peptide production, a hallmark of Alzheimer's disease pathology. The study underscored the compound's versatility and its potential to contribute to the development of next-generation therapeutics for neurodegenerative disorders.

Another notable application of this compound is in the field of oncology. Preliminary investigations have revealed its role in the synthesis of kinase inhibitors, which are critical for targeting signaling pathways involved in cancer progression. The fluoromethyl groups in the piperidine ring have been shown to enhance the binding affinity of these inhibitors to their target kinases, thereby improving their efficacy and selectivity.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of Tert-butyl 3,5-bis(fluoromethyl)piperidine-1-carboxylate. Researchers are actively working on improving the yield and purity of the compound through innovative synthetic methodologies, such as flow chemistry and catalytic fluorination techniques. These efforts aim to streamline its production and expand its accessibility for further pharmacological studies.

In conclusion, Tert-butyl 3,5-bis(fluoromethyl)piperidine-1-carboxylate (CAS: 2680785-71-9) represents a valuable tool in medicinal chemistry, with diverse applications in CNS disorders, oncology, and beyond. Ongoing research continues to uncover its potential, paving the way for the development of novel therapeutics. Future studies will likely focus on optimizing its synthetic routes and exploring its utility in additional therapeutic areas, further solidifying its role in drug discovery.